Cas no 2172062-00-7 (5-(2-Chlorophenoxy)-2-methanesulfonylpyrimidine)

• Product Name: 5-(2-Chlorophenoxy)-2-methanesulfonylpyrimidine
• CAS No: 2172062-00-7
• MF: C₁₁H₉ClN₂O₃S
• MW: 284.718760251999
• CID: 5760659
• PubChem ID: 165858860
• Update Time: 2025-05-26

5-(2-Chlorophenoxy)-2-methanesulfonylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorophenoxy)-2-methanesulfonylpyrimidine
• 2172062-00-7
• EN300-1599902
• 5-(2-Chlorophenoxy)-2-methanesulfonylpyrimidine

• Inchi： 1S/C11H9ClN2O3S/c1-18(15,16)11-13-6-8(7-14-11)17-10-5-3-2-4-9(10)12/h2-7H,1H3
• InChI Key： KBTVGJVADIUORL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1C=NC(=NC=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 284.0022410g/mol
• Monoisotopic Mass: 284.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.5Ų

Additional information on 5-(2-Chlorophenoxy)-2-methanesulfonylpyrimidine

Comprehensive Overview of 5-(2-Chlorophenoxy)-2-methanesulfonylpyrimidine (CAS No. 2172062-00-7)

5-(2-Chlorophenoxy)-2-methanesulfonylpyrimidine (CAS No. 2172062-00-7) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique 2-chlorophenoxy and methanesulfonyl functional groups, exhibits versatile applications in drug discovery and material science. Its molecular structure, C11H9ClN2O3S, offers a promising scaffold for designing novel bioactive molecules, particularly in targeting enzyme inhibition and signal transduction pathways.

In recent years, the demand for sulfonylpyrimidine derivatives has surged due to their potential in addressing drug-resistant infections and chronic inflammatory diseases. Researchers are actively exploring 5-(2-Chlorophenoxy)-2-methanesulfonylpyrimidine as a candidate for modulating kinase activity, a hot topic in oncology and autoimmune therapy. Its chlorophenoxy moiety enhances lipid solubility, improving cellular permeability—a critical factor in central nervous system (CNS) drug development.

The synthesis of CAS 2172062-00-7 typically involves nucleophilic aromatic substitution reactions, with yields optimized through advanced microwave-assisted chemistry. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent standards for preclinical studies. Notably, its methanesulfonyl group contributes to metabolic stability, reducing rapid hepatic clearance—a common challenge in small-molecule therapeutics.

Environmental and green chemistry considerations have also shaped recent studies on this compound. Innovations in catalytic synthesis minimize waste generation, aligning with sustainable pharmaceutical manufacturing trends. Furthermore, computational modeling (QSAR and molecular docking) predicts its affinity for ATP-binding pockets, sparking interest in personalized medicine applications.

From an industrial perspective, 5-(2-Chlorophenoxy)-2-methanesulfonylpyrimidine serves as a key intermediate for crop protection agents. Its heterocyclic core demonstrates herbicidal activity against resistant weed species, addressing global concerns about food security. Regulatory evaluations confirm its favorable ecotoxicological profile at recommended application rates.

Ongoing research explores structure-activity relationships (SAR) to enhance its selectivity. Patent databases reveal growing intellectual property around modified pyrimidine sulfonamides, particularly for neurodegenerative disease targets. As AI-driven drug discovery accelerates, this compound's fragment-based design potential positions it as a valuable asset in high-throughput screening libraries.

Storage and handling protocols emphasize stability under anhydrous conditions, with recommended desiccated packaging to prevent hydrolysis of the sulfonyl group. Thermal analysis (DSC) indicates decomposition above 240°C, ensuring safety during industrial-scale processing.